2-Methyldodecanonitrile

• CAS No.: 65644-60-2
• Molecular Formula: C13H25N
• Molecular Weight: 195.34 g/mol
• IUPAC Name: 2-methyldodecanenitrile
• InChI: InChI=1S/C13H25N/c1-3-4-5-6-7-8-9-10-11-13(2)12-14/h13H,3-11H2,1-2H3
• InChI Key: ADJWCDXUXUVWNV-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCC(C)C#N

Description

2-Methyldodecanonitrile (theoretical structure: CH₃(CH₂)₉CH(CH₃)CN) is a branched aliphatic nitrile with a 12-carbon chain and a methyl substituent at the second carbon. Nitriles of this class are typically utilized in organic synthesis, polymer industries, and agrochemical research due to their stability and reactivity.

Comparison with Similar Compounds

Aliphatic Branched Nitriles

2-Methyltetradecanenitrile (CAS 97415-95-7)

• Structure : A 14-carbon aliphatic chain with a methyl branch at the second position.
• Molecular Formula: C₁₅H₂₉N (inferred from nomenclature).
• Key Properties: Longer chain length increases hydrophobicity and boiling point compared to shorter-chain analogs. Limited safety data are available, but its extended alkyl chain suggests low volatility and moderate environmental persistence .

2-Methyl-2-butenenitrile (CAS 4403-61-6)

• Structure : A short-chain nitrile with a branched double bond (CH₂=C(CH₃)CN).
• Molecular Formula : C₅H₇N.
• Key Properties: High reactivity due to the conjugated double bond and nitrile group. Classified as non-hazardous under current regulations, though inhalation or ingestion requires medical consultation .

Aromatic and Heterocyclic Nitriles

2-Amino-6-methylnicotinonitrile (CAS 84647-20-1)

• Structure: A pyridine ring with amino and methyl substituents.
• Molecular Formula : C₇H₇N₃.
• Key Properties: The aromatic ring enhances stability, while the amino group introduces hydrogen-bonding capability. Classified as hazardous, requiring precautions for skin/eye contact and inhalation .

Furan-Based Nitriles (e.g., 2-((5-Methylfuran-2-yl)methylene)malononitrile)

• Structure : A furan ring conjugated with a nitrile group.
• Key Properties : The heterocyclic structure enables π-π interactions and applications in materials science. Weak C-H···π interactions dominate crystal packing, similar to other nitrile derivatives .